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Compound of Interest

Compound Name: 3,4-Heptanedione

Cat. No.: B089301

An In-depth Technical Guide on the Physical and Chemical Characteristics of Heptane-3,4-
dione

This technical guide provides a comprehensive overview of the known physical and chemical
properties of heptane-3,4-dione, tailored for researchers, scientists, and professionals in drug
development. Due to the limited availability of specific experimental data for heptane-3,4-dione,
this guide also includes comparative data from its isomers and related compounds to provide a
broader context for its characteristics.

Introduction

Heptane-3,4-dione (CAS No: 13706-89-3) is an organic compound belonging to the class of
alpha-diketones. Its structure features a seven-carbon chain with two adjacent carbonyl groups
at the C3 and C4 positions. Alpha-diketones are notable for their unique reactivity, conferred by
the electrophilic nature of the adjacent carbonyl carbons. This reactivity makes them valuable
intermediates in organic synthesis. While specific applications for heptane-3,4-dione are not
widely documented, related alpha-diketones are recognized for their roles as flavorants in the
food industry. However, it is important to note that some alpha-diketones have been associated
with respiratory toxicity, highlighting the need for thorough characterization of these
compounds.

Physical and Chemical Properties
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The physical and chemical properties of heptane-3,4-dione are summarized in the tables
below.

Data Presentation

Table 1: Physical and Chemical Properties of Heptane-3,4-dione

Property Value Reference
Molecular Formula C7H1202 [1112]
Molecular Weight 128.17 g/mol [1][2]
Boiling Point 149.7 °C at 760 mmHg [1]

Density 0.926 g/cm? [1]

Flash Point 45 °C [1]

Vapor Pressure 3.98 mmHg at 25 °C [1]
Refractive Index 1.413 [1]

LogP (Octanol/Water Partition
o 1.33470 [1]
Coefficient)

N Soluble in water (7.141e+004
Solubility A ) [3]
mg/L @ 25 °C, estimated)

IUPAC Name heptane-3,4-dione [2]

CAS Number 13706-89-3 [1][2]
3,4-Heptanedione, 4-

Synonyms [2]
heptaonone

Table 2: Spectral Data for Heptanedione Isomers

Note: Experimental spectral data specifically for heptane-3,4-dione is not readily available in
the cited literature. The following table provides data for its isomers to offer an expected range
for characteristic peaks.
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1H NMR (CDCls, o 13C NMR (CDCls, o
Isomer IR (cm~?)

ppm) ppm)

0.91 (t, 3H), 1.57 (m,
7.9, 13.5, 25.7, 43.9,

2,3-Heptanedione 2H), 2.31 (s, 3H), 2.68 No specific data found
t 2H) 199.5, 204.8

1.08 (t, 6H), 2.47 (q,
) 4H), 5.59 (s, 1H, N
3,5-Heptanedione 7.8,35.8,58.1,191.2 No specific data found
enol), 15.5 (s, 1H,

enol OH)

Chemical Reactivity and Stability

Heptane-3,4-dione, as an alpha-diketone, is characterized by the electrophilicity of its adjacent
carbonyl carbons. This structural feature governs its reactivity.

Nucleophilic Addition: The carbonyl groups are susceptible to attack by nucleophiles.

o Condensation Reactions: Alpha-diketones can undergo condensation reactions with various
reagents. For instance, they react with o-phenylenediamines to form quinoxalines, a reaction
often used as a qualitative test for the alpha-diketone functionality.

¢ Reactivity of Alpha-Hydrogens: The hydrogens on the carbons alpha to the carbonyl groups
(C2 and C5) exhibit enhanced acidity due to resonance stabilization of the resulting enolate.
This allows for reactions such as alpha-halogenation and aldol-type condensations.[4][5]

» Biological Reactivity: Alpha-diketones are known to react with cellular nucleophiles,
particularly the guanidinium group of arginine residues in proteins.[6] This covalent
modification is a proposed mechanism for the toxicity of some alpha-diketones.[6]

Stability and Storage: Heptane-3,4-dione is a flammable liquid.[1] It should be stored in a cool,
dry, well-ventilated area away from heat, sparks, and open flames.[7][8] The product is
expected to be stable under standard ambient conditions.[7]

Mandatory Visualization
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Molecular Structure

Caption: Molecular structure of heptane-3,4-dione.

General Reactivity of an Alpha-Diketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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